Methyl 2-methyl-2-(methylamino)propanoate
Overview
Description
“Methyl 2-methyl-2-(methylamino)propanoate” is an organic compound with the molecular formula C6H13NO2 . It is also known as “Methyl-2-methylvalinate methylamide” and is commonly used as a building block.
Molecular Structure Analysis
The molecular formula of “Methyl 2-methyl-2-(methylamino)propanoate” is C6H13NO2 . It has an average mass of 131.173 Da and a monoisotopic mass of 131.094635 Da .Physical And Chemical Properties Analysis
“Methyl 2-methyl-2-(methylamino)propanoate” has a molecular weight of 131.1750030517578 .Scientific Research Applications
Bioavailability and Pharmacokinetics
Research on related compounds such as 2-Amino-3-(methylamino)propanoic acid (BMAA) has been significant in understanding neurotoxicity and its association with neurological diseases. Studies conducted on primates have shown high oral bioavailability, indicating its systemic circulation potential, which could be crucial in drug design and delivery systems (Duncan et al., 1992). Additionally, BMAA pharmacokinetics and blood-brain barrier permeability were examined to define its role in neurodegenerative diseases (Duncan et al., 1991).
Catalytic Chemistry and Synthetic Applications
The compound's applications extend into catalytic chemistry, where its derivatives are used in enantioselective catalysis. The rhodium-catalyzed asymmetric hydrogenation of N-formyl dehydroamino esters, utilizing monodentate phosphoramidites, showcases the compound's utility in producing chiral molecules with high enantioselectivity, beneficial for pharmaceutical manufacturing (Panella et al., 2006).
Environmental and Agricultural Chemistry
In environmental and agricultural chemistry, derivatives of Methyl 2-methyl-2-(methylamino)propanoate have been studied for their herbicidal activities. For instance, the selective herbicide dichlofop-methyl, targeting wild oat in wheat, showcases the compound's potential in developing agricultural chemicals (Shimabukuro et al., 1978). Another study focused on 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, highlighting the synthesis and evaluation of these compounds as PSII electron transport inhibitors with significant herbicidal activities (Wang et al., 2004).
Renewable Energy and Chemical Production
The compound has been explored for its potential in renewable energy and chemical production. The dehydration of fermented isobutanol, derived from biomass, into isobutylene showcases its use in creating platform molecules for further chemical synthesis or as biofuels, demonstrating the versatility of derivatives of Methyl 2-methyl-2-(methylamino)propanoate in sustainable chemical processes (Taylor et al., 2010).
properties
IUPAC Name |
methyl 2-methyl-2-(methylamino)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-6(2,7-3)5(8)9-4/h7H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPRQJWQKAGNUDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)OC)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60450724 |
Source
|
| Record name | methyl 2-methyl-2-(methylamino)propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60450724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-methyl-2-(methylamino)propanoate | |
CAS RN |
53617-94-0 |
Source
|
| Record name | methyl 2-methyl-2-(methylamino)propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60450724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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